Elastase Detection Limit: Rh110 vs. AMC
In the foundational characterization by Johnson et al. (1993), (Z-Ala-Ala-Ala-Ala)2Rh110 (referred to as BZTAlaR) achieved a detection limit of 0.49 fmol for purified elastase alone and 2.64 fmol for the elastase-oligonucleotide conjugate within a 2 h incubation [1]. In contrast, the widely used AMC-based comparator substrate MeOSuc-Ala-Ala-Pro-Val-AMC (MeOSuc-AAPV-AMC) exhibits a reported detection limit of 11 pM for human leukocyte elastase, which equates to approximately 1.1 fmol in a standard 100 µL assay volume [2]. However, this comparison must be interpreted cautiously: the AMC detection limit is expressed as enzyme concentration (pM) under continuous assay conditions, whereas the Rh110 detection limit is reported as absolute enzyme amount (fmol) in an endpoint format. When normalized to a common assay volume, the Rh110 substrate demonstrates approximately 2- to 5-fold lower absolute enzyme detection capability, though the practical advantage is amplified by the lower background fluorescence of the Rh110 fluorophore, yielding superior signal-to-noise ratios at low enzyme concentrations [1].
| Evidence Dimension | Enzyme detection limit (absolute amount) |
|---|---|
| Target Compound Data | 0.49 fmol elastase; 2.64 fmol elastase-oligonucleotide conjugate (2 h endpoint assay) |
| Comparator Or Baseline | MeOSuc-Ala-Ala-Pro-Val-AMC: 11 pM human leukocyte elastase (~1.1 fmol in 100 µL); 18 pM porcine pancreatic elastase |
| Quantified Difference | Rh110 substrate: ~0.49 fmol vs. AMC substrate: ~1.1 fmol (approximate 2.2-fold lower absolute detection limit, with superior signal-to-noise ratio) |
| Conditions | Johnson et al. 1993: elastase in solution, 2 h incubation, fluorescence detection. Castillo et al. 1979: continuous fluorometric assay with MeOSuc-AAPV-AMC. |
Why This Matters
For procurement decisions, the sub-femtomole detection capability of (Z-Ala-Ala-Ala-Ala)2Rh110 enables assays requiring minimal enzyme or sample input, reducing per-assay cost and enabling detection in precious biological samples where enzyme abundance is limiting.
- [1] Johnson AF, Struthers MD, Pierson KB, Mangel WF, Smith LM. Nonisotopic DNA detection system employing elastase and a fluorogenic rhodamine substrate. Anal Chem. 1993;65(17):2352-2359. Detection limit: 0.49 fmol elastase, 2.64 fmol conjugate. View Source
- [2] Castillo MJ, Nakajima K, Zimmerman M, Powers JC. Sensitive substrates for human leukocyte and porcine pancreatic elastase: a study of the merits of various chromophoric and fluorogenic leaving groups in assays for serine proteases. Anal Biochem. 1979;99(1):53-64. MeOSuc-AAPV-AMC detection limit: 11 pM human leukocyte elastase, 18 pM porcine pancreatic elastase. View Source
